Cas no 13064-28-3 (Hexanoic acid, 4-nitro-, methyl ester)
13064-28-3 structure
Product Name:Hexanoic acid, 4-nitro-, methyl ester
CAS No:13064-28-3
MF:C7H13NO4
MW:175.182422399521
CID:1226655
PubChem ID:549897
Update Time:2025-04-20
Hexanoic acid, 4-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 4-nitro-, methyl ester
- methyl 4-nitrohexanoate
- SCHEMBL22077887
- 13064-28-3
- LAGLSZFFUGGYCE-UHFFFAOYSA-N
- DB-119452
-
- Inchi： 1S/C7H13NO4/c1-3-6(8(10)11)4-5-7(9)12-2/h6H,3-5H2,1-2H3
- InChI Key： LAGLSZFFUGGYCE-UHFFFAOYSA-N
- SMILES： O(C)C(CCC(CC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 175.08449
- Monoisotopic Mass: 175.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Hexanoic acid, 4-nitro-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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